Cas no 6950-38-5 (2-Naphthalenesulfonicacid,7-amino-4-hydroxy-8-[2-(4-nitrophenyl)diazenyl]-3-[2-[4-[2-(4-sulfophenyl)diazenyl]phenyl]diazenyl]-,sodium salt (1:2))

• Product Name: 2-Naphthalenesulfonicacid,7-amino-4-hydroxy-8-[2-(4-nitrophenyl)diazenyl]-3-[2-[4-[2-(4-sulfophenyl)diazenyl]phenyl]diazenyl]-,sodium salt (1:2)
• CAS No: 6950-38-5
• MF: C₂₈H₂₀N₈NaO₉S₂
• MW: 699.626373291016
• CID: 508139
• PubChem ID: 135422215
• Update Time: 2025-04-19

2-Naphthalenesulfonicacid,7-amino-4-hydroxy-8-[2-(4-nitrophenyl)diazenyl]-3-[2-[4-[2-(4-sulfophenyl)diazenyl]phenyl]diazenyl]-,sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonicacid,7-amino-4-hydroxy-8-[2-(4-nitrophenyl)diazenyl]-3-[2-[4-[2-(4-sulfophenyl)diazenyl]phenyl]diazenyl]-,sodium salt (1:2)
• sodium,(3Z)-7-amino-8-[(4-nitrophenyl)diazenyl]-4-oxo-3-[[4-[(4-sulfophenyl)diazenyl]phenyl]hydrazinylidene]naphthalene-2-sulfonic acid
• NSC65561
• NSC-65561
• 6950-38-5
• DTXSID70714162
• sodium;(3Z)-7-amino-8-[(4-nitrophenyl)diazenyl]-4-oxo-3-[[4-[(4-sulfophenyl)diazenyl]phenyl]hydrazinylidene]naphthalene-2-sulfonic acid

• Inchi： 1S/C28H20N8O9S2.Na/c29-24-14-13-22-23(26(24)34-32-18-5-9-20(10-6-18)36(38)39)15-25(47(43,44)45)27(28(22)37)35-33-17-3-1-16(2-4-17)30-31-19-7-11-21(12-8-19)46(40,41)42;/h1-15,37H,29H2,(H,40,41,42)(H,43,44,45);/q;+1/b31-30+,34-32+,35-33+;
• InChI Key： XGHSKWXKYZPYDH-HMDHXFACSA-N
• SMILES： S(C1C(=C(C2C=CC(=C(C=2C=1)/N=N/C1C=CC(=CC=1)[N+](=O)[O-])N)O)/N=N/C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)S(=O)(=O)O)(=O)(=O)O.[Na+]

Computed Properties

• Exact Mass: 676.0797
• Monoisotopic Mass: 699.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 48
• Rotatable Bond Count: 9
• Complexity: 1510
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 288A^2

Experimental Properties

• Density: 1.68
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.768
• PSA: 268.8
• LogP: 11.04140